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Compound of Interest

Compound Name: Acid yellow 155

CAS No.: 12220-81-4

Cat. No.: B1172560

Get Quote

Technical Overview & Mechanism
Acid Yellow 155 (AY155) is a synthetic azo dye. To effectively remove it, one must understand

its chemical behavior on glass surfaces.

Chemical Nature: AY155 is anionic (negatively charged) due to sulfonate groups (

).

The Staining Mechanism: Borosilicate glass is also negatively charged (silanol groups,

) at neutral/basic pH. Therefore, AY155 does not typically bind covalently or ionically to clean
glass. Staining usually occurs via:

Physical Adsorption: Van der Waals forces holding the dye in microscopic scratches or

etching on the glass surface.

Residue Binding: The dye binding to proteinaceous or cationic residues (e.g., poly-lysine

coatings) previously left on the glass.
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Precipitation: If the dye was used in a high-salt or low-pH buffer, it may have precipitated

into the glass texture.

The Cleaning Strategy: Since the color comes from the conjugated azo bond (

) system, the most effective removal method is oxidative cleavage, which breaks the
chromophore, rendering the molecule colorless and more soluble.

Decision Matrix & Workflow
Use this decision tree to select the appropriate protocol. Do not jump to the harshest method

first.
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Figure 1: Decision matrix for selecting the correct decontamination protocol based on glass

type and stain severity.

Detailed Protocols
Protocol A: Solvation (The Baseline)
Best for: Fresh, wet stains.

Rinse immediately with deionized (DI) water.

Scrub with a 1-2% solution of anionic detergent (e.g., Alconox or Liquinox) in warm water

(50°C).

Sonicate for 10 minutes if the glassware shape is complex.

Rinse 3x with DI water.

Protocol B: Solvent Extraction
Best for: Dried stains or dyes mixed with organic matrices.

Rinse with Acetone or Ethanol. These polar organic solvents can dehydrate the dye and

solvate it better than water if the dye has precipitated.

Safety Note: Collect all solvent rinses in the organic waste stream.

Protocol C: Oxidative Cleavage (The "Azo-Killer")
Best for: Persistent yellow stains. This method chemically destroys the dye molecule.

Mechanism: Sodium hypochlorite (NaOCl) initiates an electrophilic attack on the nitrogen atoms

of the azo linkage (

), cleaving the bond and destroying the conjugated system responsible for the yellow color [1].

Prepare a 10% solution of household bleach (approx. 0.5% - 1% active NaOCl) in water.

Soak the glassware for 30–60 minutes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Monitor: The yellow color should fade as the azo bonds break.

Rinse thoroughly with DI water to remove chloride residues.

Warning: Do not use on metal parts or precision optical coatings.

Protocol D: The Base Bath (The "Nuclear Option")
Best for: Smooth borosilicate glass with "permanent" stains. DO NOT USE ON SINTERED

GLASS.

Mechanism: The strong base slowly etches the silica surface (

), physically removing the top layer of glass along with any adsorbed contaminants [2].

Ingredients:

Potassium Hydroxide (KOH): 200g

Isopropyl Alcohol (IPA): 4L[1]

DI Water: 1L

Steps:

Soak glassware fully submerged for no more than 12 hours (overnight).

Remove using PVC/Neoprene gloves (Latex is insufficient).

Rinse immediately with tap water, then 1M HCl (to neutralize), then DI water.

Dry in an oven.

Comparative Data: Cleaning Agents
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Agent Mechanism
Target
Contaminant

Glass
Compatibility

Safety Hazard

Alconox (1%) Micelle formation Fresh Dye / Oils Excellent Low

Acetone Polarity/Solvation
Dried Organic

Residue
Excellent Flammable

Bleach (10%)
Oxidative

Cleavage

Azo Dyes

(AY155)
Good

Corrosive / Cl

gas

Base Bath Surface Etching
Chemically

Bound Stains
Poor for Frits High (Corrosive)

Aqua Regia
Oxidation/Proton

ation

Metals /

Organics
Good Extreme

Troubleshooting & FAQs
Q1: I have an Acid Yellow 155 stain on a sintered glass
funnel (frit). Can I use the Base Bath?
NO. Reasoning: Sintered glass relies on a precise porous structure. The Base Bath (KOH/IPA)

etches glass.[1][2][3] Even a small amount of etching will widen the pores, ruining the filtration

rating (e.g., turning a Fine frit into a Coarse frit) and potentially causing structural failure [2].

Solution: Use Protocol C (Bleach) or Protocol E (Hot Acid Wash). Soak the frit in 1M HCl or

Nitric Acid at 60°C. This removes contaminants without dissolving the silica matrix [4].

Q2: The yellow stain is gone, but my fluorescence
assays are showing high background. Why?
Reasoning: While the chromophore (color) is destroyed by bleach, the chemical fragments

(sulfonated aromatics) may still be adsorbed to the glass. Some aromatic fragments can

autofluoresce. Solution: Perform a final "Polishing Rinse" using HPLC-grade Methanol followed

by a triple rinse with Milli-Q water to desorb non-colored fragments.

Q3: Can I use Chromic Acid (Chromerge) for this?
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Technical Answer: Yes, it works, but it is obsolete and discouraged. Reasoning: Hexavalent

chromium is carcinogenic and creates hazardous waste disposal issues. The Oxidative

Cleavage (Bleach) method is equally effective for azo dyes and significantly safer/greener [1]

[3].

Q4: I tried bleach, but a faint shadow remains. What
now?
Reasoning: The dye might be trapped deep in micro-fissures. Solution: If the glass is standard

borosilicate (not a frit), use the Base Bath (Protocol D). The etching action will physically

remove the layer of glass holding the dye.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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